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Compound of Interest

Compound Name: Methyl 2-bromopentanoate

Cat. No.: B179845 Get Quote

In-Depth Technical Guide: Methyl 2-
bromopentanoate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular and chemical properties of Methyl 2-
bromopentanoate, a reagent utilized in the synthesis of various organic compounds, including

oxazepinones and substituted benzofurans.[1]

Molecular and Chemical Properties
The essential quantitative data for Methyl 2-bromopentanoate is summarized in the table

below for ease of reference and comparison.
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Property Value Source

Molecular Formula C6H11BrO2 PubChem[2], MOLBASE[1]

Molecular Weight 195.05 g/mol PubChem[2]

195.054 g/mol MOLBASE[1]

195.06 g/mol
Pharmaffiliates[3], BLD

Pharm[4]

Exact Mass 193.994 Da PubChem[2], MOLBASE[1]

Density 1.349 g/cm³ MOLBASE[1]

Boiling Point 179.372 °C at 760 mmHg MOLBASE[1]

Flash Point 69.549 °C MOLBASE[1]

Refractive Index 1.455 MOLBASE[1]

Vapor Pressure 0.944 mmHg at 25°C MOLBASE[1]

CAS Number 19129-92-1 PubChem[2], Pharmaffiliates[3]

Logical Relationships of Identifiers
The following diagram illustrates the relationship between the common name of the compound

and its primary identifiers.

Methyl 2-bromopentanoate Identifiers
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Fig. 1: Key identifiers for Methyl 2-bromopentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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